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Compound of Interest

Compound Name: DCDQ

Cat. No.: B120542

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing the
Developmental Coordination Disorder Questionnaire (DCDQ) and its variations. The
information is presented in a question-and-answer format to directly address specific issues
encountered during experimental use.

Troubleshooting and FAQs

Q1: How do I correctly score the DCDQ'07 questionnaire?

Al: To score the DCDQ'07, you must sum the scores for each of the 15 items. Each item is
rated on a 5-point Likert scale. The total score will range from 15 to 75.[1] It is crucial to ensure
that all items have been completed to calculate a valid total score.

Q2: Are there different scoring cut-offs for different age groups for the DCDQ'07?

A2: Yes, the interpretation of the DCDQ'07 total score is dependent on the child's chronological
age at the time of questionnaire completion. There are three distinct age brackets with different
cut-off scores to determine if a child's score indicates a potential risk for Developmental
Coordination Disorder (DCD).

Q3: My research involves preschool-aged children. Can | use the DCDQ'07?
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A3: The DCDQ'07 is intended for children aged 5 to 15 years. For preschool children aged 3
and 4, the "Little DCDQ" is the appropriate screening tool.[2] This version is specifically
designed to assess motor coordination difficulties in this younger age group.

Q4: What are the factor subscales of the DCDQ'07 and should | use them for diagnosis?

A4: The DCDQ'07 has three main factors: "Control During Movement," "Fine
Motor/Handwriting," and "General Coordination." While these factor scores can provide more
detailed insight into a child's motor skills, the total score is used to determine if a child is at risk
for DCD. The factor scores alone do not provide an indication of DCD.

Q5: I am working with a non-English speaking population. Are there validated translations of
the DCDQ?

A5: Yes, the DCDQ has been translated and culturally adapted for use in various populations. It
Is important to use a validated translation to ensure the reliability and validity of the results.
Always refer to the specific validation study for the translated version to check for any
adjustments in scoring or interpretation.

Data Presentation: DCDQ'07 Scoring Adjustments

The following tables summarize the quantitative data for DCDQ'07 scoring based on age.

Table 1: DCDQ'07 Age-Specific Cut-Off Scores[1][3]

Score Indicatin
= Score Indicating "Probably

Age Group "Indication of, or Suspect
not DCD"

for, DCD"
5 years 0 months to 7 years 11

15 - 46 47 - 75
months
8 years 0 months to 9 years 11

15-55 56 - 75
months
10 years 0 months to 15 years

15-57 58 - 75

0 months
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Experimental Protocols

The age-specific scoring adjustments for the DCDQ'07 were established through rigorous
validation studies. A summary of the key experimental methodologies is provided below.

DCDQ'07 Validation Methodology

The revision and validation of the DCDQ'07 involved a multi-stage process to establish its
psychometric properties, including reliability and validity.

1. Item Generation and Refinement:

e An expert panel of occupational and physical therapists reviewed and revised the original
DCDQ items for clarity and appropriateness for a younger age range (extending down to 5
years).

« Additional items were generated to enhance the questionnaire's content validity.
2. Sample Recruitment:

o Parents of a large, population-based sample of typically developing children aged 5 to 15
years were recruited to complete the revised questionnaire.[2]

» A separate clinical sample of children referred for motor coordination difficulties was also
recruited to test the questionnaire's discriminant validity.

3. Data Analysis:

o Factor Analysis: Exploratory factor analysis was conducted to identify the underlying
structure of the questionnaire, resulting in the three-factor solution ("Control During
Movement," "Fine Motor/Handwriting," and "General Coordination™).[4]

 Internal Consistency: Cronbach's alpha was calculated to assess the internal consistency
and reliability of the scale and its subscales.

o Concurrent Validity: The DCDQ'07 scores were correlated with scores from standardized
motor assessment tools, such as the Movement Assessment Battery for Children (MABC)
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and the Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2), to establish
concurrent validity.[2][5][6]

o Logistic Regression Modeling: Logistic regression was used to generate the separate cut-off
scores for the three distinct age groups, optimizing the sensitivity and specificity of the
questionnaire for identifying children at risk for DCD.[2]

Visualizations

The following diagrams illustrate key workflows and logical relationships in the DCDQ scoring
and validation process.
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Caption: DCDQ'07 Scoring and Interpretation Workflow.
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Caption: DCDQ'07 Validation and Score Adjustment Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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